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Compound of Interest

Compound Name: Antimycobacterial agent-2

Cat. No.: B12399835

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of a novel antimycobacterial agent,
designated here as Antimycobacterial Agent-2 (Compound 22). This compound belongs to
the spiropyrimidetrione class of DNA gyrase inhibitors and has demonstrated promising activity
against Mycobacterium tuberculosis, including multidrug-resistant (MDR-TB) strains.

Mechanism of Action

Antimycobacterial Agent-2 (Compound 22) is an inhibitor of DNA gyrase, an essential
enzyme in Mycobacterium tuberculosis responsible for introducing negative supercoils into
DNA, a process critical for DNA replication and transcription.[1][2][3] Unlike fluoroquinolones,
which also target DNA gyrase, Compound 22 operates via a hovel mechanism involving the
Mg2+-independent stabilization of the DNA cleavage complex.[1][2][3] This distinct mode of
action means that it does not exhibit cross-resistance with fluoroquinolones, making it a
valuable candidate for treating fluoroquinolone-resistant MDR-TB.[1][2][3] The inhibition of DNA
gyrase leads to the accumulation of double-strand DNA breaks, ultimately resulting in bacterial
cell death.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

